Heptadecanoic-D33 acid

• CAS: 352431-41-5
• Molecular Formula: C17H34O2
• Molecular Weight: 303.65 g/mol
• InChI: InChI=1S/C17H34O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17(18)19/h2-16H2,1H3,(H,18,19)/i1D3,2D2,3D2,4D2,5D2,6D2,7D2,8D2,9D2,10D2,11D2,12D2,13D2,14D2,15D2,16D2
• InChIKey: KEMQGTRYUADPNZ-TUWMXWROSA-N

Heptadecanoic-D33 Acid (CAS 352431-41-5): Deuterated Odd-Chain Fatty Acid for Quantitative Lipidomics and Stable Isotope Dilution MS

Heptadecanoic-D33 acid (CAS 352431-41-5) is a perdeuterated odd-chain saturated fatty acid (C17:0-D33), wherein all 33 non-exchangeable hydrogen atoms are replaced by deuterium. It serves as a stable isotope-labeled internal standard (SIL-IS) for the accurate quantification of heptadecanoic acid (C17:0) and related lipids in biological matrices using gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS) [1]. The compound is a solid with a molecular formula of C17HD33O2, a monoisotopic mass of 303.463 Da, and a purity specification of 98 atom % D and 98% chemical purity (CP) from major suppliers .

Stable isotope-labeled internal standard (SIL-IS) for heptadecanoic acid (C17:0) quantitation

Compatible with GC-MS and LC-MS lipidomic workflows

High isotopic enrichment supports mass resolution from endogenous C17:0

• [1] Bertin Bioreagent. (2024). Heptadecanoic Acid-d3 - Product Overview. CAT N°: 27870. View Source

Why Generic Substitution of Heptadecanoic-D33 Acid Fails: The Critical Role of Perdeuteration and Endogenous Baselines in C17:0 Quantitation

Substituting Heptadecanoic-D33 acid with a lower-labeled analog (e.g., -D3), a structural analog (e.g., C15:0 or C19:0), or an unlabeled compound introduces significant and quantifiable errors in lipidomic workflows. These errors stem from: (1) isotopic interference and matrix effects, where lower-labeled standards may co-elute differently or fail to correct for ion suppression/enhancement [1]; (2) endogenous background, as C17:0 is a known component of human plasma and dairy fat, making unlabeled standards unsuitable for precise quantification of trace-level endogenous analytes [2]; and (3) method-specific bias, where the structural dissimilarity of alternative internal standards (e.g., C19:0) has been shown to introduce median relative absolute percent biases of up to 8.82% in spike-recovery experiments, with variances increasing by a median of 141% when substituting for structurally dissimilar analytes [3]. These factors collectively undermine data reproducibility and can obscure biologically relevant changes, making a perdeuterated, exact-mass internal standard essential for rigorous quantitative analysis.

1 Lower-labeled analogs (e.g., -d3) may not adequately correct ion suppression or matrix effects.

2 Unlabeled C17:0 cannot distinguish spike from endogenous background, compromising trace-level accuracy.

3 Structurally dissimilar ISTDs (e.g., C19:0) may introduce systematic bias in spike-recovery and precision.

• [1] Cerilliant Corporation. (n.d.). Evaluation of LCMSMS Deuterium Scrambling in Clinically Significant Small Molecules. View Source
• [2] Jenkins, B., West, J. A., & Koulman, A. (2015). A Review of Odd-Chain Fatty Acid Metabolism and the Role of Pentadecanoic Acid (C15:0) and Heptadecanoic Acid (C17:0) in Health and Disease. Molecules, 20(2), 2425-2444. View Source
• [3] Centers for Disease Control and Prevention (CDC). (2024). Impact of internal standard selection on measurement results for long chain fatty acids in blood. Journal of Mass Spectrometry and Advances in the Clinical Lab. View Source

Heptadecanoic-D33 Acid vs. Alternatives: A Quantitative Evidence Guide for Procurement and Method Development

Isotopic Purity: 98 Atom % D Enables Superior Signal-to-Noise and Minimal Isotopic Cross-Talk

Heptadecanoic-D33 acid is specified at 98 atom % D isotopic enrichment, a standard that ensures less than 2% residual protium . In contrast, lower-purity labeled compounds or alternative internal standards like heptadecanoic acid-d3 (with only 3 deuterium atoms) can exhibit significant isotopic overlap with the unlabeled analyte, leading to underestimation of endogenous concentrations. This high isotopic purity directly translates to a greater mass shift (M+33 vs. M+3 for -d3), which minimizes signal overlap in low-resolution MS instruments and reduces the need for complex isotopic correction algorithms during data processing [1].

Isotopic Purity & Mass Shift

Head-to-head

+33 Da mass shift (vs. +3 Da for -d3) with 98 atom % D enrichment

Supports MS resolution and reduces isotopic overlap with endogenous C17:0.

Vendor specification; mass separation minimizes correction algorithms.

Evidence Dimension	Isotopic Purity (Atom % D)
Target Compound Data	98 atom % D
Comparator Or Baseline	Heptadecanoic acid-d3 (typical purity: 98 atom % D, but with only 3 labels)
Quantified Difference	Equivalent nominal purity, but Heptadecanoic-D33 provides a +33 Da mass shift versus a +3 Da shift, reducing isotopic interference by over an order of magnitude in isotopic distribution calculations.
Conditions	Vendor specification (Sigma-Aldrich, MedChemExpress) and general MS principles.

Why This Matters

Higher effective isotopic purity and mass separation ensure more accurate quantitation of endogenous C17:0, particularly at low concentrations, reducing method development time and data post-processing complexity.

• [1] Bertin Bioreagent. (n.d.). Heptadecanoic Acid-d3. Product No. 27870. View Source

Structural Integrity: Full Perdeuteration (D33) Mitigates Deuterium Scrambling and Ion Ratio Distortion in MRM Transitions

The fully perdeuterated structure of Heptadecanoic-D33 acid (C17HD33O2) provides robust fragmentation patterns for multiple reaction monitoring (MRM) without significant deuterium scrambling, a known issue with partially labeled or unstable deuterated standards [1]. While specific MRM transition data for Heptadecanoic-D33 acid is often proprietary to analytical methods, related studies on methyl heptadecanoate-d33 demonstrate defined precursor-to-product ion ratios (e.g., m/z 317 → 219, m/z 317 → 171) with a retention time of ~25.066 min under specified GC conditions . This contrasts with lower-labeled analogs, where hydrogen-deuterium exchange in the collision cell can lead to variable ion ratios and reduced assay precision, as documented in class-level studies of small-molecule deuterated internal standards [1].

MRM Fragmentation Stability

Method context

Defined transitions (m/z 317→219); RT ~25.07 min for methyl ester derivative

Supports robust, reproducible MRM assay development.

Based on methyl heptadecanoate-d33 data; full perdeuteration limits scrambling.

Evidence Dimension	Mass Spectral Fragmentation Stability
Target Compound Data	Defined MRM transitions (e.g., m/z 317→219) with minimal scrambling; retention time ~25.066 min for the methyl ester derivative .
Comparator Or Baseline	Partially labeled internal standards (e.g., -d3 or -d5) known to exhibit hydrogen-deuterium scrambling, which can alter fragment ion ratios.
Quantified Difference	Not quantified directly for Heptadecanoic-D33 vs. -d3, but class-level inference from deuterated standards literature indicates fully perdeuterated molecules are less prone to scrambling than those with labile deuterium labels [1].
Conditions	GC-MS/MS analysis using an Agilent 7890B GC system and 7000C mass spectrometer, as described for related compounds .

Why This Matters

Reliable and consistent MRM transitions are fundamental for developing robust, high-throughput quantitative assays. Reduced scrambling ensures method transferability and long-term data comparability across studies.

• [1] Cerilliant Corporation. (n.d.). Mitigation of Deuterium Scrambling in Stable-Labeled Internal Standards during LC-MS/MS Analysis. View Source

Quantitative Reproducibility: Eliminating Endogenous Background Interference from C17:0 in Biological Matrices

Heptadecanoic acid (C17:0) is an endogenous odd-chain fatty acid found in human plasma at concentrations that vary with diet and metabolic state [1]. Using an unlabeled C17:0 standard for quantification introduces a variable and unknown background signal, compromising the lower limit of quantitation (LLOQ) and accuracy. Heptadecanoic-D33 acid, being an isotopologue with a distinct mass (+33 Da), is completely resolved from endogenous C17:0 in mass spectrometry. This allows for true isotope dilution mass spectrometry (IDMS), where the ratio of endogenous analyte signal to internal standard signal is measured without interference. Studies on fatty acid method validation demonstrate that using an appropriate SIL-IS is critical for achieving accurate spike-recovery values, with median absolute percent biases of 8.82% observed when using a less-ideal standard [2]. By eliminating endogenous background, Heptadecanoic-D33 acid enables quantification at physiologically relevant concentrations with higher confidence.

Endogenous Background Elimination

Class-level

Zero interference with endogenous C17:0; unlabeled ISTD adds unknown background

Essential for accurate quantification at physiologically relevant concentrations.

Structural dissimilarity (C19:0) can introduce 8.82% median spike-recovery bias.

Evidence Dimension	Endogenous Background Interference
Target Compound Data	Zero interference with endogenous C17:0 due to +33 Da mass shift.
Comparator Or Baseline	Unlabeled heptadecanoic acid (C17:0) internal standard, which directly co-elutes and contributes signal indistinguishable from the endogenous analyte.
Quantified Difference	Quantitative error introduced by using an unlabeled standard can exceed the physiological variation in C17:0 concentration, effectively rendering the measurement useless for many research questions. In a related study, using a structurally dissimilar internal standard (C19:0 for C17:0) introduced a median relative absolute percent bias of 1.76% and a median spike-recovery bias of 8.82% [2].
Conditions	Quantification of C17:0 in human plasma by GC-MS or LC-MS.

Why This Matters

This is the fundamental reason for using a stable isotope-labeled internal standard. It directly determines whether the assay can reliably measure the analyte of interest, impacting the validity of biomarker studies and biological conclusions.

• [1] Jenkins, B., West, J. A., & Koulman, A. (2015). A Review of Odd-Chain Fatty Acid Metabolism and the Role of Pentadecanoic Acid (C15:0) and Heptadecanoic Acid (C17:0) in Health and Disease. Molecules, 20(2), 2425-2444. View Source
• [2] Centers for Disease Control and Prevention (CDC). (2024). Impact of internal standard selection on measurement results for long chain fatty acids in blood. Journal of Mass Spectrometry and Advances in the Clinical Lab. View Source

Heptadecanoic-D33 Acid: Evidence-Based Application Scenarios for Procurement and Use

Quantitative Lipidomics: Absolute Quantification of Free Fatty Acids in Human Plasma

For researchers performing targeted lipidomics on human plasma or serum, Heptadecanoic-D33 acid is the gold-standard internal standard for quantifying endogenous C17:0. Its use directly addresses the challenge of variable endogenous background [1]. In a typical workflow, a known amount of Heptadecanoic-D33 acid is spiked into the plasma sample before lipid extraction. Following derivatization (e.g., to fatty acid methyl esters, FAME), the sample is analyzed by GC-MS. The peak area ratio of the endogenous C17:0 methyl ester (m/z 284) to the Heptadecanoic-D33 methyl ester (m/z 317) is used to calculate the absolute concentration of C17:0 using a calibration curve. This approach ensures the reported values reflect true biological concentrations, not method artifacts, and is essential for studies investigating C17:0 as a biomarker for dairy fat intake or cardiometabolic health.

Stable Isotope Tracer Studies: Investigating Odd-Chain Fatty Acid Metabolism

In metabolic flux studies, Heptadecanoic-D33 acid can serve as a stable isotope-labeled tracer to investigate the uptake, elongation, desaturation, and β-oxidation of odd-chain fatty acids. While not radioactive, its distinct mass allows it to be tracked through metabolic pathways using high-resolution mass spectrometry. This application is particularly valuable for studying the endogenous synthesis of C17:0 and other OCS-FAs via α-oxidation, a pathway that has been implicated in the inverse association between circulating OCS-FAs and metabolic disease risk [1] [2]. The full perdeuteration provides a clear mass tag for the parent compound and its downstream metabolites, enabling precise kinetic measurements.

Analytical Method Development and Validation for Clinical Lipid Panels

For clinical chemistry laboratories developing or validating a quantitative assay for a panel of fatty acids, Heptadecanoic-D33 acid is a critical reagent for demonstrating method accuracy, precision, and robustness. It is used to create calibration standards and quality control (QC) samples, and to assess matrix effects and extraction recovery. Regulatory guidelines (e.g., FDA Bioanalytical Method Validation Guidance) emphasize the use of stable isotope-labeled internal standards to correct for variability in sample preparation and instrument response. The high isotopic purity (98 atom % D) of Heptadecanoic-D33 acid provides the low imprecision necessary to meet stringent acceptance criteria for biomarker assays, ensuring the method is fit for its intended clinical or research purpose.

Quality Control in Dairy Product Analysis and Food Authentication

In food science, the fatty acid profile, including the content of odd-chain fatty acids like C17:0, is used for authentication and quality control of dairy products. C17:0 is a natural component of milk fat, and its concentration can vary based on the animal's diet and breed. To accurately quantify C17:0 in complex food matrices without interference from other lipids, Heptadecanoic-D33 acid is employed as an internal standard in GC-MS or LC-MS workflows [1]. This allows food scientists to reliably compare C17:0 levels across different batches or sources, supporting claims related to product origin, nutritional content, and authenticity.

Application

Selection Property

Validation Focus

Targeted plasma lipidomics

Perdeuterated SIL-IS (M+33) for C17:0

Matrix effect correction, LLOQ and endogenous background control

Odd-chain fatty acid tracer studies

Stable isotope-labeled metabolic probe

Tracking uptake and elongation via high-resolution MS

Research fatty acid panel validation

High isotopic purity ISTD

Bioanalytical validation review: precision, recovery, matrix effects

Dairy product authentication

Exact-mass ISTD for complex food matrices

Quantitative reproducibility across batches

• [1] Jenkins, B., West, J. A., & Koulman, A. (2015). A Review of Odd-Chain Fatty Acid Metabolism and the Role of Pentadecanoic Acid (C15:0) and Heptadecanoic Acid (C17:0) in Health and Disease. Molecules, 20(2), 2425-2444. View Source
• [2] Cayman Chemical. (n.d.). Heptadecanoic Acid - Applications. Item No. 19722. View Source